
Physical and chemical characteristics of
V₂(SO₄)₃

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanadium trisulfate

Cat. No.: B077718 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Vanadium(III)

Sulfate

Abstract
Vanadium(III) sulfate, with the chemical formula V₂(SO₄)₃, is an inorganic compound of

significant interest due to its role as a reducing agent and its applications in various fields,

including catalysis and energy storage.[1][2][3] This technical guide provides a comprehensive

overview of the physical and chemical properties of Vanadium(III) sulfate, detailed experimental

protocols for its synthesis, and visual representations of key processes. The information is

intended for researchers, scientists, and professionals in drug development and other scientific

disciplines who require a thorough understanding of this compound.

Physical Characteristics
Vanadium(III) sulfate is a pale yellow, solid compound.[1][2] In its anhydrous form, it is stable in

dry air, a notable characteristic compared to many other vanadium(III) compounds.[1][2]

However, upon exposure to moist air over several weeks, it forms a green hydrate.[2][4] It is

slightly soluble in water, and upon slow dissolution, it forms the green hexa-aquated

vanadium(III) complex, [V(H₂O)₆]³⁺.[1][2]

The key physical properties of Vanadium(III) sulfate are summarized in the table below for easy

reference and comparison.
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Property Value References

Chemical Formula V₂(SO₄)₃ [1][2]

Molar Mass 390.074 g/mol [2][5][6]

Appearance Pale yellow powder/solid [1][2][7]

Melting Point
Decomposes at 400 °C (752

°F; 673 K)
[2][6]

Boiling Point Decomposes [6]

Solubility in Water Slightly soluble [2][6]

Chemical Characteristics
Vanadium(III) sulfate is primarily known for its reducing properties.[1][2] The vanadium(III) ion

has a tendency to be oxidized to higher, more stable oxidation states such as +4 and +5.[4][8]

This makes V₂(SO₄)₃ a useful reducing agent in various chemical reactions.[1][4]

Stability and Decomposition:

In Air: The anhydrous form is stable in dry air.[1][2]

In Moist Air: It slowly hydrates to a green form over several weeks.[2][4]

Thermal Decomposition: When heated in a vacuum at or slightly below 410 °C, it

decomposes to form vanadyl sulfate (VOSO₄) and sulfur dioxide (SO₂).[2]

Reactivity in Solution:

In aqueous solutions, the V³⁺ ion exists as the green hexaaquavanadium(III) ion,

[V(H₂O)₆]³⁺.[4]

The vanadium(III) state is an intermediate in the reduction of higher oxidation states of

vanadium.[4]

Its role in redox reactions is central to its application in vanadium redox flow batteries, where

the V(III)/V(II) redox couple is utilized.[3][4]
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Experimental Protocols
Detailed methodologies for the synthesis of Vanadium(III) sulfate are crucial for its application

in research and industry. Below are key experimental protocols cited in the literature.

Synthesis via Reduction of Vanadium(V) Oxide with
Elemental Sulfur
This method is a common laboratory-scale preparation of Vanadium(III) sulfate.

Reaction: V₂O₅ + S + 3H₂SO₄ → V₂(SO₄)₃ + SO₂ + 3H₂O[1][2]

Procedure:

Vanadium(V) oxide (V₂O₅) is treated with elemental sulfur in a sulfuric acid medium.[1][2]

The mixture is heated to initiate the reduction of vanadium(V) by elemental sulfur.[1][2]

This reaction is a rare example of reduction by elemental sulfur.[1][2]

The resulting Vanadium(III) sulfate can be isolated from the reaction mixture.

Synthesis from Vanadium(III) Oxide in Sulfuric Acid
This method is suitable for producing high-purity Vanadium(III) sulfate.

Procedure:

Vanadium(III) oxide (V₂O₃) is added to sulfuric acid with a concentration of 80% or higher.[9]

The mixture is heated to a temperature between 140-260 °C.[9]

The solid Vanadium(III) sulfate that forms is then recovered from the reaction solution.[9]

This method allows for the production of solid Vanadium(III) sulfate with high purity as

impurities tend to remain dissolved in the acidic mother liquor.[9]

Electrolytic Reduction of Vanadyl Sulfate
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Electrochemical methods can also be employed to produce Vanadium(III) sulfate in solution.

Procedure:

A solution of vanadyl sulfate (VOSO₄) is used as the electrolyte.[8]

Electrolysis is carried out, leading to the formation of V(III) ions at the cathode.[8]

With prolonged electrolysis, further reduction to V(II) can occur.[8]

The isolation and storage of the resulting Vanadium(III) salt solution require the strict

exclusion of air to prevent re-oxidation to vanadyl salts.[8]

Visualizations
The following diagrams illustrate key processes related to Vanadium(III) sulfate.
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Caption: Workflow for the synthesis of V₂(SO₄)₃ from V₂O₅.
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Caption: Redox states of Vanadium ions in aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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